Cas no 1261912-89-3 (4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261912-89-3
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322178
• CID: 2763052
• PubChem ID: 53228008
• Update Time: 2025-05-20

4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(3-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 6-Chloro-3'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30691541
• 1261912-89-3
• MFCD18322178
• 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322178
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-4-9(5-11(17)6-10)12-7-8(14(18)19)2-3-13(12)16/h2-7H,1H3,(H,18,19)
• InChI Key： QQGXLCHKIBDJJP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=C(C=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 308.025
• Monoisotopic Mass: 308.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic Acid (CAS No. 1261912-89-3): A Comprehensive Overview

4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261912-89-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular formula of 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid is C₁₆H₁₂ClFNO₄, and it has a molecular weight of 340.72 g/mol. The compound features a chlorinated and fluorinated aromatic ring system, which contributes to its stability and reactivity. The presence of a methoxycarbonyl group further enhances its functional versatility, making it an attractive candidate for various chemical and biological studies.

In recent years, the study of 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

Beyond its therapeutic applications, 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features allow it to participate in various chemical reactions, such as esterification, amidation, and coupling reactions. These properties make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

The synthesis of 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chlorobenzoic acid with 3-fluoro-5-methoxycarbonylbenzeneboronic acid using palladium-catalyzed coupling reactions. This method has been optimized to achieve high efficiency and selectivity, making it suitable for large-scale production.

In the context of pharmaceutical development, the safety and toxicity profiles of 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid have been extensively evaluated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

The pharmacokinetic properties of 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid have also been investigated to optimize its use in drug formulations. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring effective drug delivery and bioavailability. These findings support its potential as a viable candidate for further clinical development.

In conclusion, 4-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261912-89-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments.